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Compound of Interest

Compound Name: Gastrin-17

CAS No.: 60748-06-3

Cat. No.: B1628035

Get Quote

Application Notes and Protocols for the Quantification of Serum Gastrin-17 using Enzyme-

Linked Immunosorbent Assay (ELISA)

For researchers, scientists, and professionals in drug development, the accurate measurement

of serum Gastrin-17 (G-17) is a critical tool in gastroenterological research and diagnostics.

Gastrin-17, a peptide hormone, plays a pivotal role in regulating gastric acid secretion and

maintaining the integrity of the stomach lining.[1][2][3] Abnormal levels of G-17 are associated

with various gastric pathologies, including atrophic gastritis, Helicobacter pylori infection, and

an increased risk of gastric cancer.[1][4] This document provides a comprehensive overview of

the application of Gastrin-17 ELISA kits, detailed experimental protocols, and data

interpretation guidelines.

Clinical and Research Significance of Gastrin-17
Gastrin-17 is produced by G-cells located in the antrum of the stomach.[4][5] Its primary

function is to stimulate the secretion of hydrochloric acid from parietal cells in the stomach.[2][3]

[5] The measurement of serum G-17 levels can provide valuable insights into the functional

status of the gastric mucosa.
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Low Levels of Gastrin-17: May be indicative of atrophic gastritis in the antrum, a condition

that diminishes the number of G-cells and is a risk factor for gastric cancer.[1][6]

Elevated Levels of Gastrin-17: Can be associated with conditions such as chronic

Helicobacter pylori infection, peptic ulcers, or rare gastrin-secreting tumors (Zollinger-Ellison

syndrome).[1][7]

Principle of the Gastrin-17 ELISA
The enzyme-linked immunosorbent assay for Gastrin-17 is a quantitative immunoassay. The

most common format is the sandwich ELISA. In this assay, a microtiter plate is pre-coated with

a monoclonal antibody specific for G-17.[8][9] When the serum sample is added to the wells,

the G-17 antigen binds to the immobilized antibody. Subsequently, a second, biotin-conjugated

antibody that also recognizes G-17 is added, forming a "sandwich" complex. Following this, an

enzyme-conjugated avidin or streptavidin (commonly horseradish peroxidase - HRP) is

introduced, which binds to the biotin.[8] Finally, a substrate solution is added, which reacts with

the enzyme to produce a measurable color change. The intensity of the color is directly

proportional to the concentration of Gastrin-17 in the sample.[8][10]

Quantitative Data from Commercial ELISA Kits
The performance characteristics of commercially available Gastrin-17 ELISA kits can vary.

Below is a summary of typical quantitative data to aid in kit selection.

Parameter Typical Range

Assay Type Sandwich ELISA

Sample Type Serum, Plasma, Cell Culture Supernatants

Detection Range 1.5 - 24 pmol/L

Sensitivity 0.1 pmol/L

Sample Volume 50 - 100 µL

Incubation Time 1.5 - 2.5 hours at 37°C

Wavelength for Detection 450 nm
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Experimental Protocols
This section outlines a detailed, generalized protocol for the measurement of serum Gastrin-17
using a sandwich ELISA kit. Note: Always refer to the specific manufacturer's instructions

provided with your kit.

Sample Collection and Preparation
Proper sample handling is crucial for accurate results.

Serum: Collect whole blood in a serum separator tube. Allow the blood to clot for two hours

at room temperature or overnight at 4°C. Centrifuge for 20 minutes at approximately 1,000 x

g. The resulting serum should be collected and can be used immediately or aliquoted and

stored at -20°C or -80°C for future use. Avoid repeated freeze-thaw cycles.[8]

Plasma: Collect whole blood into tubes containing EDTA or heparin as an anticoagulant.

Centrifuge for 15 minutes at 1,000 x g at 2-8°C within 30 minutes of collection. The plasma

fraction should be carefully removed and can be assayed immediately or stored as described

for serum.[8]

Cell Culture Supernatants and Other Biological Fluids: Centrifuge samples for 20 minutes at

1,000 x g to remove any particulate matter. The supernatant can then be collected and

stored as previously described.[8]

Reagent Preparation
Bring all reagents and samples to room temperature before use.

Prepare the wash buffer by diluting the concentrated wash buffer with distilled or deionized

water as per the kit's instructions.

Reconstitute the standard with the provided standard diluent buffer to create the stock

standard solution. Allow it to sit for at least 10 minutes to ensure complete dissolution.

Prepare a serial dilution of the standard to create a standard curve.

Assay Procedure
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Plate Preparation: Determine the number of wells required for your standards, samples, and

blank controls. It is recommended to run all samples and standards in duplicate.

Adding Samples and Standards: Add 100 µL of each standard, sample, and blank (standard

diluent buffer) to the appropriate wells.

First Incubation: Cover the plate and incubate for 80 minutes at 37°C.[8]

Washing: Aspirate the liquid from each well. Wash each well with 200 µL of 1x Wash

Solution. Let the wash buffer sit for 1-2 minutes before aspirating. Repeat this wash step 3-5

times as per the manufacturer's protocol. After the final wash, invert the plate and tap it firmly

on absorbent paper to remove any remaining liquid.[8]

Addition of Detection Antibody: Add 100 µL of the biotin-conjugated anti-G-17 antibody to

each well.

Second Incubation: Cover the plate and incubate for 1.5 hours at room temperature or

overnight at 4°C, as specified by the kit.

Washing: Repeat the washing step as described in step 4.

Addition of HRP-Streptavidin: Add 100 µL of the HRP-Streptavidin solution to each well.

Third Incubation: Cover the plate and incubate for 45 minutes at room temperature.[3]

Washing: Repeat the washing step as described in step 4.

Substrate Addition: Add 100 µL of TMB One-Step Substrate Reagent to each well.

Fourth Incubation: Incubate the plate for 30 minutes at room temperature in the dark. A blue

color will develop in the wells containing G-17.

Stopping the Reaction: Add 50 µL of Stop Solution to each well. The color will change from

blue to yellow.

Reading the Plate: Read the absorbance of each well at 450 nm using a microplate reader

within 15 minutes of adding the stop solution.[11]
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Data Analysis
Subtract the mean absorbance of the blank from the mean absorbance of all standards and

samples.

Plot a standard curve with the concentration of the standards on the x-axis and the

corresponding mean absorbance on the y-axis.

Use the standard curve to determine the concentration of Gastrin-17 in your samples by

interpolating the absorbance values.

Visualizing Key Processes
To better understand the biological and experimental context, the following diagrams illustrate

the Gastrin-17 signaling pathway and a typical ELISA workflow.
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Caption: Gastrin-17 signaling pathway leading to gastric acid secretion.
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Caption: A typical experimental workflow for a Gastrin-17 sandwich ELISA.
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Troubleshooting
Encountering issues during an ELISA is common. The following table provides guidance on

how to address some of the most frequent problems.[12][13][14][15]

Problem Possible Cause Solution

No or Weak Signal

- Omission of a key reagent.-

Inactive substrate or

conjugate.- Insufficient

incubation times.

- Ensure all reagents were

added in the correct order.-

Test the activity of the

substrate and conjugate.-

Increase incubation times as

appropriate.

High Background

- Insufficient washing.-

Concentration of detection

antibody or conjugate is too

high.- Cross-reactivity.

- Increase the number of wash

steps and ensure complete

aspiration of wash buffer.-

Optimize the concentration of

the detection antibody and

conjugate through titration.-

Use a different blocking buffer

or antibody pair.

Poor Standard Curve

- Improper preparation of

standards.- Pipetting errors.-

Degraded standards.

- Re-prepare the standards

carefully, ensuring complete

dissolution.- Check pipette

calibration and ensure proper

pipetting technique.- Use

freshly prepared or properly

stored standards.

High Coefficient of Variation

(CV) between Duplicates

- Inconsistent pipetting.-

Inadequate mixing of

reagents.- Cross-

contamination between wells.

- Ensure consistent and

accurate pipetting.- Thoroughly

mix all reagents before use.-

Be careful to avoid splashing

and use fresh pipette tips for

each sample and standard.
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By following these detailed application notes and protocols, researchers can confidently and

accurately measure serum Gastrin-17 levels, contributing to a deeper understanding of gastric

physiology and pathophysiology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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detailed-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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